4-(5,6-Dimethylpyridazin-3-yl)morpholine

• Molecular Formula: C10H15N3O
• Molecular Weight: 193.25 g/mol
• IUPAC Name: 4-(5,6-dimethylpyridazin-3-yl)morpholine
• InChI: InChI=1S/C10H15N3O/c1-8-7-10(12-11-9(8)2)13-3-5-14-6-4-13/h7H,3-6H2,1-2H3
• InChI Key: OJEOBTJYWDIDEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN=C1C)N2CCOCC2

Description

4-(5,6-Dimethylpyridazin-3-yl)morpholine is a heterocyclic compound featuring a pyridazine core substituted with methyl groups at positions 5 and 6, linked to a morpholine ring via position 2. This structure confers unique physicochemical properties, such as moderate polarity due to the morpholine oxygen and steric effects from the methyl groups.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(5,6-Dimethylpyridazin-3-yl)morpholine typically involves the reaction of 5,6-dimethylpyridazine with morpholine under specific conditions. One common method includes:

Starting Materials: 5,6-dimethylpyridazine and morpholine.

Reaction Conditions: The reaction is often carried out in the presence of a base such as potassium carbonate (K2CO3) and a solvent like dimethylformamide (DMF) at elevated temperatures.

Procedure: The mixture is heated under reflux for several hours, followed by purification through recrystallization or chromatography to obtain the desired product.

Industrial Production Methods: In an industrial setting, the production of 4-(5,6-Dimethylpyridazin-3-yl)morpholine may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for precise control of reaction parameters is also common.

Chemical Reactions Analysis

Types of Reactions: 4-(5,6-Dimethylpyridazin-3-yl)morpholine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4).

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride (NaBH4).

Substitution: Nucleophilic substitution reactions can occur, especially at the morpholine ring.

Common Reagents and Conditions:

Oxidation: H2O2 in an acidic medium.

Reduction: NaBH4 in methanol.

Substitution: Alkyl halides in the presence of a base.

Major Products:

Oxidation: Formation of N-oxides.

Reduction: Formation of reduced derivatives.

Substitution: Formation of substituted morpholine derivatives.

Scientific Research Applications

4-(5,6-Dimethylpyridazin-3-yl)morpholine has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly as enzyme inhibitors or receptor modulators.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 4-(5,6-Dimethylpyridazin-3-yl)morpholine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access and reducing enzymatic activity. The exact pathways and targets depend on the specific application and the biological system .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural Comparisons

Compound Name	Core Heterocycle	Substituents	Key Features	Reference
4-(5,6-Dimethylpyridazin-3-yl)morpholine	Pyridazine	5,6-dimethyl; morpholine at C3	High steric hindrance, moderate polarity
4-(4,6-Dichloropyrimidin-2-yl)morpholine	Pyrimidine	4,6-dichloro; morpholine at C2	Electron-withdrawing Cl groups
4-(5,6-Dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)morpholine	Pyrazolo-pyrimidine	5,6-dimethyl; phenyl at C3; morpholine at C7	Extended conjugation, lipophilic phenyl
VPC-14449	Thiazole-imidazole	2,4-dibromoimidazole; morpholine-thiazole	Bromine enhances halogen bonding

Key Observations :

• Steric and Lipophilic Effects : The phenyl group in the pyrazolo-pyrimidine analog (CAS 879470-55-0) increases lipophilicity, which may improve membrane permeability compared to the target compound .
• Halogenation : VPC-14449’s brominated imidazole highlights the role of halogens in modulating binding affinity, a feature absent in the target compound but relevant for drug design .